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Compound of Interest

Compound Name: Direct Red 81

Cat. No.: B15597964 Get Quote

Introduction

Direct Red 81, a diazo dye also widely known in histological applications as Sirius Red, is a

high-solubility anionic dye.[1] Its primary application in research and diagnostic settings is in

the Picro-Sirius Red staining method, which is a highly specific technique for the visualization

of collagen fibers in tissue sections.[2][3] The elongated, planar structure of the Direct Red 81
molecules allows them to align parallel to the long axis of collagen fibers, significantly

enhancing their natural birefringence when viewed under polarized light. This property makes

Picro-Sirius Red staining an invaluable tool for studying fibrosis and other connective tissue

disorders.[3] These application notes provide a detailed protocol for the preparation of Direct
Red 81 staining solution from powder and its subsequent use in tissue staining.

Material Properties and Safety
Direct Red 81 is a red powder that is soluble in water.[4] While stable under normal conditions,

it is crucial to handle the powder and its solutions with appropriate safety measures.

Table 1: Physicochemical Properties of Direct Red 81
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Property Value

Synonym(s) Sirius Red, Direct Red 4B, C.I. 28160[4][5]

CAS Number 2610-11-9

Molecular Formula C₂₉H₁₉N₅Na₂O₈S₂

Molecular Weight 675.60 g/mol

Appearance Red Powder[6]

Solubility Soluble in water (0.1% w/v)

Table 2: Safety and Handling Precautions

Precaution Description

Hazard Summary
Harmful if swallowed. Causes irritation to eyes,

skin, and the upper respiratory tract.

Personal Protective Equipment (PPE)

Wear chemical safety goggles, impervious

gloves, and a lab coat.[7] When handling

powder, use an N95-type dust mask or work in a

chemical fume hood to avoid inhalation.

Handling

Minimize dust generation and accumulation.

Ensure adequate ventilation.[7] Wash hands

thoroughly after handling.

Storage

Store in a cool, dry, and well-ventilated area.[6]

[7] Keep containers tightly closed and preserve

in light-resistant containers.

First Aid

Eyes: Immediately flush with plenty of water for

at least 15 minutes. Skin: Wash off with soap

and plenty of water. Ingestion: If conscious,

rinse mouth with water and give 2-4 cupfuls of

water or milk.[7] Inhalation: Move to fresh air. In

all cases of significant exposure, seek

immediate medical attention.
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Protocol for Preparation of Picro-Sirius Red
Staining Solution
This protocol details the preparation of a 0.1% Picro-Sirius Red solution, a common and highly

stable formulation for collagen staining. The solution is reported to be stable for at least three

years when stored correctly.[2][3]

Reagents and Equipment

Direct Red 81 (Sirius Red) powder (e.g., Sigma-Aldrich Cat# 365548)[3]

Picric acid, saturated aqueous solution

Distilled or deionized water

500 mL or 1 L graduated cylinder

500 mL or 1 L glass bottle (amber or covered with foil)

Magnetic stirrer and stir bar

Weighing balance and weigh paper

Appropriate PPE (lab coat, gloves, safety goggles)

Protocol Steps

Prepare Saturated Aqueous Picric Acid Solution:

To prepare a saturated solution, add approximately 1.2 grams of solid picric acid to every

100 mL of distilled water.

Stir the solution vigorously for 15-20 minutes. A small amount of undissolved crystal

should remain at the bottom, indicating saturation.

Carefully decant the supernatant (the clear, saturated liquid) for use.

Prepare 0.1% Picro-Sirius Red Solution:
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Measure 500 mL of the saturated aqueous picric acid solution into a glass beaker

containing a magnetic stir bar.

Accurately weigh 0.5 grams of Direct Red 81 powder.[2][3]

While the picric acid solution is stirring, slowly add the Direct Red 81 powder.

Continue stirring until the powder is completely dissolved. This may take several minutes.

Transfer the final solution to a clearly labeled, light-protected bottle for storage.

Storage and Stability

Store the Picro-Sirius Red solution at room temperature in a tightly sealed, light-resistant

container.

The solution is stable for at least three years and can be reused.[2][3]

Experimental Protocol: Staining of Paraffin-
Embedded Tissue Sections
This protocol provides a standard method for staining collagen in 5µm paraffin-embedded

tissue sections.

Table 3: Staining Protocol Timings
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Step Reagent Incubation Time

Deparaffinization & Hydration
Xylene, Ethanol Series (100%,

95%, 70%)
~15 minutes total

Nuclear Counterstain
Weigert's Hematoxylin (or

similar)
8 minutes[2][3]

Washing Running Tap Water 10 minutes[2]

Primary Staining Picro-Sirius Red Solution 60 minutes[2][3]

Washing Acidified Water 2 changes, 5 minutes each[2]

Dehydration
Ethanol Series (70%, 95%,

100%)
~5 minutes total

Clearing & Mounting Xylene, Resinous Mountant ~10 minutes total

Protocol Steps

Deparaffinize and Rehydrate:

Wash slides in Xylene (2 changes, 5 minutes each).[2]

Hydrate through a graded series of ethanol: 100% (2 changes, 3 minutes each), 95% (2

minutes), 80% (2 minutes), 70% (1 minute).[2]

Rinse in running tap water for 3 minutes.[2]

Nuclear Counterstain:

Incubate sections in a hematoxylin solution (e.g., Weigert's) for 8 minutes to stain cell

nuclei.[2][3]

Wash in running tap water for 10 minutes.[2]

Picro-Sirius Red Staining:
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Incubate the slides in the prepared Picro-Sirius Red solution for 60 minutes.[2][3] Do not

shorten this time.

Washing and Dehydration:

Wash the slides quickly in two changes of acidified water (e.g., 0.5% acetic acid in water).

[2]

Quickly dehydrate the sections through a graded ethanol series: 70% (1 minute), 80% (1

minute), 95% (1 minute), and 100% (1 minute).[2]

Clearing and Mounting:

Clear the slides in Xylene (2 changes, 3-5 minutes each).[2]

Apply a resinous mounting medium and place a coverslip, avoiding air bubbles.

Expected Results

Collagen Fibers: Red

Nuclei: Blue/Black

Cytoplasm/Muscle: Yellow/Pale Orange

Under Polarized Light: Large collagen fibers appear bright orange-red, while thinner fibers

and reticular networks appear green-yellow.[3]

Visual Workflows
The following diagrams illustrate the key processes for preparing and using the Direct Red 81
staining solution.
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Start: Assemble Materials

Safety Check:
Wear appropriate PPE

Prepare Saturated Picric Acid
(Aqueous Solution)

Weigh 0.5 g
Direct Red 81 Powder

Combine Powder with
500 mL Picric Acid Solution

Mix Thoroughly
Until Fully Dissolved

Store in a Labeled,
Light-Protected Container

Solution Ready for Use

Click to download full resolution via product page

Figure 1. Workflow for the preparation of Picro-Sirius Red staining solution.
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Start: Paraffin-Embedded
Tissue Section on Slide

Deparaffinize & Rehydrate
(Xylene -> Ethanol -> Water)

Nuclear Counterstain
(Hematoxylin, 8 min)

Wash in Running
Tap Water (10 min)

Incubate in
Picro-Sirius Red Solution

(60 minutes)

Wash in Acidified Water
(2x changes)

Dehydrate
(Graded Ethanol Series)

Clear in Xylene

Mount with Resinous Medium
& Coverslip

End: Slide Ready for Microscopy

Click to download full resolution via product page

Figure 2. Experimental workflow for staining tissue sections with Picro-Sirius Red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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